Cas no 1082065-81-3 (2-(trimethyl-1H-pyrazol-4-yl)acetaldehyde)

2-(trimethyl-1H-pyrazol-4-yl)acetaldehyde structure
1082065-81-3 structure
Product Name:2-(trimethyl-1H-pyrazol-4-yl)acetaldehyde
CAS No:1082065-81-3
MF:C8H12N2O
MW:152.193681716919
CID:2119345
PubChem ID:64868769
Update Time:2025-09-27

2-(trimethyl-1H-pyrazol-4-yl)acetaldehyde Chemical and Physical Properties

Names and Identifiers

    • (1,3,5-trimethyl-1H-pyrazol-4-yl)-acetaldehyde
    • CLZBJHDBVPJFPH-UHFFFAOYSA-N
    • 2-(trimethyl-1H-pyrazol-4-yl)acetaldehyde
    • Inchi: 1S/C8H12N2O/c1-6-8(4-5-11)7(2)10(3)9-6/h5H,4H2,1-3H3
    • InChI Key: CLZBJHDBVPJFPH-UHFFFAOYSA-N
    • SMILES: O=CCC1C(C)=NN(C)C=1C

Computed Properties

  • Exact Mass: 152.094963011g/mol
  • Monoisotopic Mass: 152.094963011g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 34.9
  • XLogP3: 0.4

2-(trimethyl-1H-pyrazol-4-yl)acetaldehyde Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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Enamine
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